Cas no 899977-86-7 (N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 899977-86-7
• MF: C₂₂H₂₂N₄O₄S
• MW: 438.499483585358
• CID: 5500911
• PubChem ID: 18588470
• Update Time: 2025-05-20

N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• F2874-0090
• VU0503616-1
• 899977-86-7
• N-[3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]-4-(pyrrolidine-1-sulfonyl)benzamide
• N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• N-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• AKOS024473746
• N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-(pyrrolidine-1-sulfonyl)benzamide

• Inchi： 1S/C22H22N4O4S/c1-25-21(27)12-11-20(24-25)17-5-4-6-18(15-17)23-22(28)16-7-9-19(10-8-16)31(29,30)26-13-2-3-14-26/h4-12,15H,2-3,13-14H2,1H3,(H,23,28)
• InChI Key： JTKVFKKECZCSTF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC=C(C3C=CC(N(C)N=3)=O)C=2)=O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 438.13617637g/mol
• Monoisotopic Mass: 438.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 849
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-(pyrrolidine-1-sulfonyl)benzamide

N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-(pyrrolidine-1-sulfonyl)benzamide

N-3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-(pyrrolidine-1-sulfonyl)benzamide is a highly specialized organic compound with the CAS registry number 899977867. This compound belongs to the class of benzamides and features a complex structure incorporating a pyridazine ring system and a sulfonyl group. The molecule's unique architecture makes it a subject of interest in both academic and industrial research, particularly in the fields of medicinal chemistry and materials science.

The core structure of this compound consists of a benzamide moiety, where the amide group is attached to a phenyl ring. This phenyl ring is further substituted at the 4-position with a pyrrolidine sulfonyl group, which introduces significant steric and electronic effects. The other substituent on the phenyl ring is a 3-(1-methyl-6-oxo-pyridazinyl) group, which adds complexity to the molecule's electronic properties. This combination of functional groups makes N-[3-(1-methylpyridazinone)]phenyl benzamide a versatile platform for exploring various chemical reactions and biological activities.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Researchers have focused on its ability to modulate key biological targets, such as kinases and proteases, which are critical in disease pathways. For instance, N-[3-(1-methylpyridazinone)]phenyl benzamide derivatives have shown promise as inhibitors of certain enzymes involved in cancer progression. These findings underscore the importance of this compound in advancing therapeutic interventions.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis typically begins with the preparation of the pyridazine derivative, followed by its coupling with the sulfonylated benzamide moiety. The reaction conditions are optimized to ensure high yields and purity, which are essential for subsequent biological evaluations.

The physicochemical properties of N-[3-(1-methylpyridazinone)]phenyl benzamide have also been extensively studied. Its solubility profile, stability under various conditions, and spectral characteristics (e.g., UV-vis and NMR spectra) provide valuable insights into its behavior in different environments. These properties are crucial for determining its suitability in pharmaceutical formulations or as a precursor for other materials.

From an applications perspective, this compound has potential uses in diagnostics, drug delivery systems, and as a building block for more complex molecules. Its ability to undergo further functionalization makes it a valuable intermediate in organic synthesis. Additionally, its unique electronic properties may find applications in optoelectronic materials or sensors.

Looking ahead, ongoing research is focused on expanding the library of derivatives based on this core structure. By introducing diverse substituents at strategic positions, scientists aim to enhance its bioavailability, selectivity, and efficacy as a therapeutic agent. Furthermore, computational studies are being conducted to predict its interactions with biological targets at an atomic level, paving the way for rational drug design.

In conclusion, N-[3-(1-methylpyridazinone)]phenyl benzamide stands out as a significant molecule in contemporary chemical research. Its intricate structure, coupled with its promising biological activities and versatile synthetic potential, positions it as a key player in advancing scientific knowledge and practical applications across multiple disciplines.